Cas no 303994-70-9 (3-Pyrazolidinone,1-(2,2-dichloroacetyl)-)

3-Pyrazolidinone,1-(2,2-dichloroacetyl)- is a specialized heterocyclic compound featuring a pyrazolidinone core functionalized with a dichloroacetyl group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The dichloroacetyl moiety enhances electrophilic character, facilitating nucleophilic substitution reactions, while the pyrazolidinone scaffold offers versatility as a building block for heterocyclic systems. Its stability under controlled conditions ensures consistent performance in synthetic applications. Researchers may leverage this compound for constructing complex molecular architectures or as an intermediate in the synthesis of biologically active molecules. Proper handling is advised due to potential reactivity of the dichloroacetyl group.
3-Pyrazolidinone,1-(2,2-dichloroacetyl)- structure
303994-70-9 structure
Product Name:3-Pyrazolidinone,1-(2,2-dichloroacetyl)-
CAS No:303994-70-9
MF:C5H6Cl2N2O2
MW:197.019339084625
MDL:MFCD00127150
CID:299499
PubChem ID:2768495
Update Time:2025-06-13

3-Pyrazolidinone,1-(2,2-dichloroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrazolidinone,1-(2,2-dichloroacetyl)-
    • 3-Pyrazolidinone,1-(dichloroacetyl)- (9CI)
    • 1-(Dichloroacetyl)-3-pyrazolidinone
    • MLS000694637
    • 1-(2,2-dichloroacetyl)pyrazolidin-3-one
    • CS-0357604
    • AKOS006273585
    • 3-Pyrazolidinone, 1-(dichloroacetyl)- (9CI)
    • 303994-70-9
    • CHEMBL1726578
    • 12A-009
    • MFCD00127150
    • SMR000332952
    • 1-(2,2-dichloroacetyl)tetrahydro-3H-pyrazol-3-one
    • HMS2613M12
    • MDL: MFCD00127150
    • Inchi: 1S/C5H6Cl2N2O2/c6-4(7)5(11)9-2-1-3(10)8-9/h4H,1-2H2,(H,8,10)
    • InChI Key: SIYFLNPSVXWXGY-UHFFFAOYSA-N
    • SMILES: ClC(C(N1CCC(N1)=O)=O)Cl

Computed Properties

  • Exact Mass: 195.98078
  • Monoisotopic Mass: 195.9806328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41

3-Pyrazolidinone,1-(2,2-dichloroacetyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR32282-1g
1-(2,2-Dichloroacetyl)pyrazolidin-3-one
303994-70-9 tech
1g
£1078.00 2025-02-20
abcr
AB296521-500 mg
1-(2,2-Dichloroacetyl)tetrahydro-3H-pyrazol-3-one, 90%; .
303994-70-9 90%
500 mg
€678.60 2023-07-20
abcr
AB296521-1 g
1-(2,2-Dichloroacetyl)tetrahydro-3H-pyrazol-3-one, 90%; .
303994-70-9 90%
1 g
€1,312.80 2023-07-20
Key Organics Ltd
12A-009-1MG
1-(2,2-dichloroacetyl)tetrahydro-3H-pyrazol-3-one
303994-70-9 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
12A-009-5MG
1-(2,2-dichloroacetyl)tetrahydro-3H-pyrazol-3-one
303994-70-9 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
12A-009-10MG
1-(2,2-dichloroacetyl)tetrahydro-3H-pyrazol-3-one
303994-70-9 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
12A-009-0.5G
1-(2,2-dichloroacetyl)tetrahydro-3H-pyrazol-3-one
303994-70-9 >90%
0.5g
£385.00 2025-02-09
Key Organics Ltd
12A-009-1G
1-(2,2-dichloroacetyl)tetrahydro-3H-pyrazol-3-one
303994-70-9 >90%
1g
£770.00 2025-02-09
Key Organics Ltd
12A-009-5G
1-(2,2-dichloroacetyl)tetrahydro-3H-pyrazol-3-one
303994-70-9 >90%
5g
£3080.00 2025-02-09
Key Organics Ltd
12A-009-10G
1-(2,2-dichloroacetyl)tetrahydro-3H-pyrazol-3-one
303994-70-9 >90%
10g
£5775.00 2025-02-09

3-Pyrazolidinone,1-(2,2-dichloroacetyl)- Related Literature

Additional information on 3-Pyrazolidinone,1-(2,2-dichloroacetyl)-

Recent Advances in the Study of 3-Pyrazolidinone,1-(2,2-dichloroacetyl)- (CAS: 303994-70-9)

The compound 3-Pyrazolidinone,1-(2,2-dichloroacetyl)- (CAS: 303994-70-9) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolidinone core and dichloroacetyl moiety, exhibits unique chemical properties that make it a promising candidate for drug development and biochemical studies. Recent literature highlights its role as a versatile intermediate in organic synthesis and its potential biological activities, warranting further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and derivatization of 3-Pyrazolidinone,1-(2,2-dichloroacetyl)-, emphasizing its utility in constructing complex molecular architectures. Researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structure and reactivity. The study also investigated its potential as a precursor for novel antimicrobial agents, with preliminary results showing moderate activity against Gram-positive bacteria.

In parallel, a 2024 research article in Bioorganic & Medicinal Chemistry Letters reported on the compound's interaction with specific enzyme targets, particularly those involved in inflammatory pathways. Molecular docking simulations revealed that 3-Pyrazolidinone,1-(2,2-dichloroacetyl)- could bind to cyclooxygenase-2 (COX-2) with high affinity, suggesting its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and assess its therapeutic efficacy.

Another notable development is the application of 303994-70-9 in agrochemical research. A recent patent filed by a leading agrochemical company describes its use as a key intermediate in the synthesis of novel herbicides. The patent highlights the compound's stability under various environmental conditions, making it suitable for large-scale production. Field trials are currently underway to evaluate its performance in crop protection.

Despite these promising advancements, challenges remain in optimizing the synthesis of 3-Pyrazolidinone,1-(2,2-dichloroacetyl)-. A 2023 review in Organic Process Research & Development discussed the limitations of current synthetic methods, such as low yields and the generation of hazardous byproducts. Researchers are exploring greener alternatives, including catalytic processes and solvent-free reactions, to address these issues.

In conclusion, 3-Pyrazolidinone,1-(2,2-dichloroacetyl)- (CAS: 303994-70-9) represents a compound of growing interest in multiple scientific disciplines. Its diverse applications—from pharmaceuticals to agrochemicals—underscore its potential as a valuable tool in chemical biology. Future research should focus on refining synthetic methodologies, elucidating its mechanism of action, and expanding its utility in drug discovery and beyond.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen